Cas no 10575-56-1 (3,4,4-trimethylpentan-2-ol)
3,4,4-trimethylpentan-2-ol structure
Product Name:3,4,4-trimethylpentan-2-ol
CAS No:10575-56-1
MF:C8H18O
MW:130.227922916412
CID:893727
PubChem ID:23180163
Update Time:2025-04-19
3,4,4-trimethylpentan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-pentanol, 3,4,4-trimethyl
- 3,4,4-trimethylpentan-2-ol
-
- Inchi： 1S/C8H18O/c1-6(7(2)9)8(3,4)5/h6-7,9H,1-5H3
- InChI Key： MXDGSCZQIMQLII-UHFFFAOYSA-N
- SMILES： OC(C)C(C)C(C)(C)C
Computed Properties
- Exact Mass: 130.13584
- Monoisotopic Mass: 130.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 81.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
3,4,4-trimethylpentan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1247015-1.0g |
3,4,4-trimethylpentan-2-ol |
10575-56-1 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1247015-50mg |
3,4,4-trimethylpentan-2-ol |
10575-56-1 | 50mg |
$468.0 | 2023-10-02 | ||
| Enamine | EN300-1247015-100mg |
3,4,4-trimethylpentan-2-ol |
10575-56-1 | 100mg |
$490.0 | 2023-10-02 | ||
| Enamine | EN300-1247015-250mg |
3,4,4-trimethylpentan-2-ol |
10575-56-1 | 250mg |
$513.0 | 2023-10-02 | ||
| Enamine | EN300-1247015-500mg |
3,4,4-trimethylpentan-2-ol |
10575-56-1 | 500mg |
$535.0 | 2023-10-02 | ||
| Enamine | EN300-1247015-1000mg |
3,4,4-trimethylpentan-2-ol |
10575-56-1 | 1000mg |
$557.0 | 2023-10-02 | ||
| Enamine | EN300-1247015-2500mg |
3,4,4-trimethylpentan-2-ol |
10575-56-1 | 2500mg |
$1089.0 | 2023-10-02 | ||
| Enamine | EN300-1247015-5000mg |
3,4,4-trimethylpentan-2-ol |
10575-56-1 | 5000mg |
$1614.0 | 2023-10-02 | ||
| Enamine | EN300-1247015-10000mg |
3,4,4-trimethylpentan-2-ol |
10575-56-1 | 10000mg |
$2393.0 | 2023-10-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1580304-50mg |
3,4,4-Trimethylpentan-2-ol |
10575-56-1 | 98% | 50mg |
￥12852.00 | 2024-08-09 |
3,4,4-trimethylpentan-2-ol Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
10575-56-1 (3,4,4-trimethylpentan-2-ol) Related Products
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- 4209-90-9(2,2-Dimethyl-3-hexanol)
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